Cas no 53475-25-5 (3-ethyl-2-phenyl-1H-indole)

3-ethyl-2-phenyl-1H-indole structure
3-ethyl-2-phenyl-1H-indole structure
Product Name:3-ethyl-2-phenyl-1H-indole
CAS No:53475-25-5
MF:C16H15N
MW:221.297003984451
CID:938608
PubChem ID:326668
Update Time:2025-04-19

3-ethyl-2-phenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2-phenyl-1H-indole
    • 1H-Indole, 3-ethyl-2-phenyl-
    • 2-Phenyl-3-ethylindol
    • 2-Phenyl-3-ethyl-indol
    • 3-Aethyl-2-phenyl-indol
    • 3-ethyl-2-phenylindole
    • 3-ethyl-2-phenyl-indole
    • AC1L6YVD
    • Aethyl-3-phenyl-2-indol
    • CTK8D8464
    • NSC298349
    • HS-7823
    • NSC-298349
    • SCHEMBL12877452
    • 53475-25-5
    • DTXSID20315986
    • Inchi: 1S/C16H15N/c1-2-13-14-10-6-7-11-15(14)17-16(13)12-8-4-3-5-9-12/h3-11,17H,2H2,1H3
    • InChI Key: CMFLUPJEPONPRP-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(CC)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.12055
  • Monoisotopic Mass: 221.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79
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